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Compound of Interest

Compound Name: Nnc-55-0396

Cat. No.: B1679359 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NNC-55-0396 is a potent and selective T-type calcium channel blocker, demonstrating

inhibitory effects on Cav3.1 channels with an IC₅₀ value of 6.8 μM.[1][2][3] It shows minimal

effect on high voltage-activated (L-type) calcium channels.[1] This compound is a valuable tool

for investigating the physiological and pathological roles of T-type calcium channels in various

cellular processes, including neurological disorders and angiogenesis.[1][4][5] Proper

preparation of stock solutions is critical for obtaining accurate and reproducible experimental

results. These application notes provide detailed protocols for the preparation, storage, and

handling of NNC-55-0396 stock solutions.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of NNC-55-0396 is presented

in the table below. It is crucial to note that the molecular weight can vary between batches,

particularly for the hydrate form, and it is recommended to refer to the batch-specific

information on the product's certificate of analysis for precise calculations.
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Property Value Source

Molecular Formula C₃₀H₃₈FN₃O₂ · 2HCl [1]

Molecular Weight 564.57 g/mol (dihydrochloride)

564.6 g/mol [1]

564.56 g/mol (anhydrous

basis)
[6]

Purity ≥98% (HPLC) [6]

≥95% [1]

Appearance Crystalline solid, white solid [1][6]

Solubility in Water Soluble to 25 mM

>10 mg/mL [6]

≥50 mg/mL (88.56 mM) [7]

Solubility in Organic Solvents DMSO: 30 mg/mL [1]

DMSO: 100 mg/mL (177.13

mM)
[7]

DMF: 30 mg/mL [1]

Ethanol: 30 mg/mL [1]

Solubility in Buffered Solutions
Ethanol:PBS (pH 7.2) (1:3):

0.25 mg/ml
[1]

Experimental Protocols
Materials:

NNC-55-0396 powder

High-purity solvent (e.g., sterile water, DMSO, or ethanol)

Sterile, nuclease-free microcentrifuge tubes or vials
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Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat

Protocol for Preparing a 10 mM Stock Solution in Water:

This protocol is for preparing a 10 mM stock solution. Adjust the calculations accordingly for

different desired concentrations.

Determine the Mass of NNC-55-0396:

Using the batch-specific molecular weight (MW) from the Certificate of Analysis (e.g.,

564.57 g/mol ), calculate the mass required to prepare the desired volume of stock

solution.

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol )

/ 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 564.57 g/mol / 1000 =

5.646 mg

Weighing the Compound:

Carefully weigh out the calculated mass of NNC-55-0396 powder using a calibrated

precision balance in a fume hood or on a designated weighing station.

Dissolving the Compound:

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of sterile, high-purity water to the tube.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

or sonication may be used to aid dissolution if necessary, but check for compound stability
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under these conditions.

Sterilization (Optional but Recommended for Cell-Based Assays):

If the stock solution is intended for use in cell culture, it should be filter-sterilized through a

0.22 µm syringe filter into a new sterile tube. This is particularly important for aqueous

solutions.[3]

Storage and Handling:

It is often recommended to prepare solutions fresh for immediate use, as some sources

suggest that solutions are unstable.[2]

For short-term storage, solutions can be kept at -20°C for up to one month.[3][8]

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles and store at -80°C for up to six months.[3][8]

The solid compound should be stored desiccated at room temperature or at -20°C for

long-term stability of at least four years.[1]

Diagrams
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Workflow for NNC-55-0396 Stock Solution Preparation
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Caption: Workflow for NNC-55-0396 Stock Solution Preparation.
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Inhibitory Action of NNC-55-0396
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Caption: NNC-55-0396 Inhibitory Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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